[2-(Carbamoyloxymethyl)-4-hydroxy-2-methylpentyl] N-propan-2-ylcarbamate

• IUPAC Name: [2-(carbamoyloxymethyl)-4-hydroxy-2-methylpentyl] N-propan-2-ylcarbamate
• InChI: InChI=1S/C12H24N2O5/c1-8(2)14-11(17)19-7-12(4,5-9(3)15)6-18-10(13)16/h8-9,15H,5-7H2,1-4H3,(H2,13,16)(H,14,17)
• InChI Key: NDWLQBKONOLZFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)OCC(C)(CC(C)O)COC(=O)N
• Molecular Formula: C12H24N2O5
• DSSTOX Substance ID: DTXSID60857714
• Molecular Weight: 276.33 g/mol
• CAS RN: 3424-34-8

Description

“[2-(Carbamoyloxymethyl)-4-hydroxy-2-methylpentyl] N-propan-2-ylcarbamate” is a carbamate ester. It has a molecular formula of C12H24N2O5. The compound is part of the carbamate class of compounds, which are derivatives of carbamic acid.

Molecular Structure Analysis

The InChI string for this compound is InChI=1S/C12H24N2O5/c1-8(2)14-11(17)19-7-12(4,5-9(3)15)6-18-10(13)16/h8-9,15H,5-7H2,1-4H3,(H2,13,16)(H,14,17). This indicates the specific arrangement of atoms in the molecule. The SMILES representation is O=C(OCC(COC(=O)N)(CC(O)C)C)NC(C)C.

Physical And Chemical Properties Analysis

The compound has a net charge of 0, an average mass of 276.330, and a mono-isotopic mass of 276.169. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthetic Routes and Derivatives : In the realm of organic synthesis, studies have demonstrated various synthetic routes and derivatives of carbamates. For example, the hydrolysis of 2-methylbut-3-yn-2-yl carbamate yields different compounds, indicating the versatility in synthesizing a range of molecules from similar carbamate structures (Isobaev et al., 2021). Additionally, the synthesis of carbamate derivatives of N-propargylaminoindans and N-propargylphenethylamines explores combining inhibitory activities of acetylcholine esterase and monoamine oxidase (Sterling et al., 2002).

• Method Development in Chromatography : The development and validation of high-performance liquid chromatography (HPLC) methods for determining impurities in various substances, such as meprobamate, showcase the role of carbamates in analytical chemistry. This includes the determination of 2-hydroxymethyl-2-methylpentyl carbamate, a related compound (Karthikeyan et al., 2010).

Biomedical Research

• Potential Treatment for Alzheimer's Disease : Research into carbamate derivatives, particularly those related to propargylamine pharmacophores, has investigated their potential in treating Alzheimer's disease. This involves studying their dual inhibitory activities on acetylcholine esterase and monoamine oxidase (Sterling et al., 2002).

• Enzymatic Bioremediation : Studies on Nocardioides sp. strain SG-4G, which hydrolyzes carbendazim (a carbamate), have shed light on the enzyme's potential for use in enzymatic bioremediation. This research highlights the environmental applications of carbamates in breaking down hazardous substances (Pandey et al., 2010).

• Antimicrobial Agents : The synthesis and characterization of substituted phenyl azetidines, which involve the use of carbamates, have been explored for their potential as antimicrobial agents. This indicates the role of carbamates in developing new drugs and treatments (Doraswamy & Ramana, 2013).